Cas no 1805606-25-0 (Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate
• CAS No: 1805606-25-0
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895553
• Update Time: 2025-05-25

Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-9(16)5-8-10(11(13)14)7(2)6-15-12(8)17-3/h6,11H,4-5H2,1-3H3
• InChI Key： WZQMEEAHJCANQD-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate, also known by its CAS number 1805606-25-0, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its pyridine ring, which serves as the central framework, and its various substituents, including a difluoromethyl group, a methoxy group, and an ethyl acetate moiety. The combination of these functional groups imparts unique chemical properties, making it a valuable compound for both research and industrial applications.

The pyridine ring in Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate is a six-membered aromatic ring with one nitrogen atom. This structure is fundamental to the compound's stability and reactivity. The substitution pattern on the pyridine ring plays a crucial role in determining its chemical behavior. The difluoromethyl group (-CHF2) at the 4-position introduces electron-withdrawing effects, which can influence the compound's electronic properties. Meanwhile, the methoxy group (-OCH3) at the 2-position contributes to increased electron density in the ring, potentially enhancing reactivity in certain reactions.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate as a precursor for synthesizing bioactive molecules. Its structure allows for further functionalization, enabling researchers to explore its applications in drug discovery and agrochemical development. For instance, modifications to the ethyl acetate group or the methyl substituent at position 5 could lead to compounds with enhanced pharmacokinetic profiles or improved biological activity.

In terms of synthesis, Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate is typically prepared through multi-step organic reactions. The synthesis begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. The introduction of the difluoromethyl group often involves nucleophilic substitution or coupling reactions, while the methoxy and methyl groups are introduced through etherification or alkylation processes. The final step involves esterification to attach the ethyl acetate moiety.

One of the most promising applications of this compound lies in its potential as an agrochemical. Its structure suggests that it could serve as an effective herbicide or insecticide due to its ability to disrupt key biochemical pathways in pests and weeds. Recent research has demonstrated that analogs of this compound exhibit significant activity against various agricultural pests, making it a candidate for further development in crop protection.

Moreover, Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate has shown promise in medicinal chemistry. Its ability to modulate enzyme activity or bind to specific receptors makes it a valuable tool for exploring new therapeutic targets. For example, studies have indicated that derivatives of this compound may possess anti-inflammatory or anticancer properties, warranting further investigation into their potential clinical applications.

In conclusion, Ethyl 4-(difluoromethyl)-2-methoxy-5-methylpyridine-3-acetate is a versatile compound with a rich structural complexity that offers numerous opportunities for scientific exploration and industrial application. Its unique combination of functional groups positions it as a valuable asset in both academic research and commercial development.